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Compound of Interest

Compound Name: Endochin

Cat. No.: B1671275 Get Quote

Ensuring laboratory safety and proper chemical handling is paramount for researchers and

scientists. This document provides essential, step-by-step guidance for the proper disposal of

Endochin, a potent antimalarial agent. Following these procedures will mitigate risks and

ensure compliance with safety regulations.

Endochin, a quinolone derivative, requires careful handling and disposal due to its biological

activity. While specific regulations may vary by institution and region, the following procedures

are based on general best practices for hazardous chemical waste and information derived

from available safety data.

Pre-Disposal Handling and Storage
Before disposal, proper handling and storage of Endochin are crucial to minimize exposure

and ensure safety.

Personal Protective Equipment (PPE): Always wear appropriate PPE when handling

Endochin, including chemical-resistant gloves, a lab coat, and safety goggles.

Ventilation: Handle solid Endochin and concentrated solutions in a well-ventilated area or a

chemical fume hood to avoid inhalation of dust or aerosols.

Storage: Store Endochin in a tightly sealed, clearly labeled container in a cool, dry, and well-

ventilated area, away from incompatible materials.
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Endochin Disposal Procedures
The primary principle for the disposal of Endochin is to treat it as hazardous chemical waste. It

should not be disposed of down the drain or in regular trash.

Step 1: Waste Segregation and Collection
Proper segregation of waste is the first and most critical step.

Solid Endochin Waste:

Collect any unused or expired solid Endochin in a dedicated, clearly labeled hazardous

waste container.

The container should be made of a material compatible with the chemical and have a

secure lid.

Endochin Solutions:

Aqueous and solvent-based solutions containing Endochin should be collected in a

separate, sealed, and clearly labeled hazardous waste container.

Do not mix Endochin solutions with other chemical waste streams unless explicitly

permitted by your institution's environmental health and safety (EHS) office.

Contaminated Materials:

All materials that have come into contact with Endochin, such as pipette tips, gloves, and

absorbent paper, should be considered contaminated.

Collect these materials in a designated, sealed plastic bag or a labeled container for solid

hazardous waste.

Step 2: Labeling and Storage of Waste
Accurate labeling is essential for proper disposal by your institution's EHS personnel.

Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste,"

the full chemical name ("Endochin"), and the approximate concentration and quantity of the
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waste.

Storage: Store the sealed and labeled waste containers in a designated satellite

accumulation area (SAA) within the laboratory. This area should be secure and away from

general laboratory traffic.

Step 3: Arranging for Disposal
Once the waste container is full or ready for disposal, follow your institution's procedures for

waste pickup.

Contact EHS: Contact your institution's Environmental Health and Safety (EHS) office to

schedule a pickup of the hazardous waste.

Documentation: Complete any required waste disposal forms or manifests as per your

institutional and local regulations.

Quantitative Data Summary
Parameter Value Source

Chemical Formula C18H25NO2 MedChemExpress[1]

Molecular Weight 287.40 g/mol MedChemExpress[1]

Appearance White to off-white solid MedChemExpress[1]

Storage (Powder)
-20°C for 3 years, 4°C for 2

years
MedChemExpress[1]

Storage (in Solvent)
-80°C for 6 months, -20°C for 1

month
MedChemExpress[1]

Endochin Disposal Workflow
The following diagram illustrates the decision-making process and workflow for the proper

disposal of Endochin.
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Caption: A workflow diagram for the proper disposal of Endochin.
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Disclaimer: This information is intended as a general guide. Always consult your institution's

specific safety and disposal protocols and the manufacturer's Safety Data Sheet (SDS) for the

most accurate and up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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